Cas no 1694419-62-9 (5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)
5-Methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid is a heterocyclic compound featuring a dihydroisoxazole core substituted with a methyl group at the 5-position and a trifluoromethyl group at the 3-position. The carboxylic acid functionality at the 5-position enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group imparts increased metabolic stability and lipophilicity, which can improve bioavailability in drug design. This compound is valued for its structural rigidity and potential as a scaffold for bioactive molecules, making it useful in medicinal chemistry for the development of enzyme inhibitors or receptor modulators. Its synthetic flexibility allows for further derivatization to explore structure-activity relationships.
1694419-62-9 structure
Product Name:5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
CAS No:1694419-62-9
MF:C6H6F3NO3
MW:197.11195230484
CID:6506966
PubChem ID:106821230
Update Time:2025-07-02
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
- 5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazo le-5-carboxylic acid
- 5-Isoxazolecarboxylic acid, 4,5-dihydro-5-methyl-3-(trifluoromethyl)-
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- Inchi: 1S/C6H6F3NO3/c1-5(4(11)12)2-3(10-13-5)6(7,8)9/h2H2,1H3,(H,11,12)
- InChI Key: DDFMMMCAXOSEAT-UHFFFAOYSA-N
- SMILES: O1C(C)(C(O)=O)CC(C(F)(F)F)=N1
Experimental Properties
- Density: 1.57±0.1 g/cm3(Predicted)
- Boiling Point: 196.0±50.0 °C(Predicted)
- pka: 3.49±0.40(Predicted)
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3101064-1g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95% | 1g |
$914.0 | 2023-09-05 | |
| Enamine | EN300-3101064-5g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95% | 5g |
$2650.0 | 2023-09-05 | |
| Enamine | EN300-3101064-10g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95% | 10g |
$3929.0 | 2023-09-05 | |
| Enamine | EN300-3101064-0.05g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95.0% | 0.05g |
$212.0 | 2025-03-19 | |
| Enamine | EN300-3101064-0.1g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95.0% | 0.1g |
$317.0 | 2025-03-19 | |
| Enamine | EN300-3101064-0.25g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95.0% | 0.25g |
$452.0 | 2025-03-19 | |
| Enamine | EN300-3101064-0.5g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-3101064-1.0g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-3101064-2.5g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-3101064-5.0g |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
1694419-62-9 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
5-methyl-3-(trifluoromethyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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